Cas no 74233-41-3 (3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one)

• Product Name: 3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one
• CAS No: 74233-41-3
• Molecular Formula: C₁₃H₂₀O₂
• Molecular Weight: 208.2967
• MDL: MFCD27968930
• CID: 572778
• PubChem ID: 592057

3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one Properties

Names and Identifiers

• 2-Cyclohexen-1-one,3,5,5-trimethyl-4-(3-oxobutyl)-
• 3,5,5-Trimethyl-4-(3-oxobutyl)cyclohex-2-en-1-one
• InChI=1/C13H20O2/c1-9-7-11(15)8-13(3,4)12(9)6-5-10(2)14/h7,12H,5-6,8H2,1-4H3
• GSTVTHMQXVKNQF-UHFFFAOYSA-N
• 2-Cyclohexen-1-one, 3,5,5-trimethyl-4-(3-oxobutyl)-
• 4-(3-keto-butyl)-3,5,5-trimethyl-cyclohex-2-en-1-on
• 3-Oxo-7,8-dihydro-.alpha.-ionone
• BS-1364
• EINECS 277-784-8
• DTXSID70995712
• 74233-41-3
• 3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one #
• EN300-19461967
• NS00060559
• GSTVTHMQXVKNQF-UHFFFAOYSA-
• 3,5,5-Trimethyl-4-(3-oxobutyl)-2-cyclohexen-1-one

• MDL： MFCD27968930
• InChIKey： GSTVTHMQXVKNQF-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H20O2/c1-9-7-11(15)8-13(3,4)12(9)6-5-10(2)14/h7,12H,5-6,8H2,1-4H3
• SMILES： CC1=CC(=O)CC(C1CCC(=O)C)(C)C

Computed Properties

• Exact Mass: 208.146329876g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 208.146329876g/mol
• Heavy Atom Count: 15
• Complexity: 311
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Sesquiterpenoids